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Compound of Interest

Compound Name: 2-Ethyl-5-isopropylpyrazine

Cat. No.: B15246456

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling of 2-
Ethyl-5-isopropylpyrazine. It is important to note that publicly available safety and
toxicological data for this specific compound are limited. Therefore, this guide also incorporates
data from structurally similar and more extensively studied pyrazine derivatives, such as 2-
ethyl-5-methylpyrazine and 2-ethylpyrazine, to provide a more complete, albeit extrapolated,
safety profile. All data derived from related compounds are clearly indicated. Researchers
should always consult the most current Safety Data Sheet (SDS) for the specific product they
are using and conduct a thorough risk assessment before handling this chemical.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and use in experimental settings. The following table summarizes the available data
for 2-Ethyl-5-isopropylpyrazine.
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Property Value Source
Molecular Formula C9H14N2 [1]
Molecular Weight 150.22 g/mol [1]
Boiling Point 209.66 °C (estimated) [1]

_ 80.50 °C (177.00 °F)
Flash Point ) [1]
(estimated)

0.29 mmHg @ 25 °C
Vapor Pressure ) [1]
(estimated)

- 630.9 mg/L @ 25 °C
Water Solubility (estimated) [1]
estimate

logP (o/w) 2.135 (estimated) [1]

Hazard Identification and Classification

While specific GHS classification for 2-Ethyl-5-isopropylpyrazine is not consistently available,
the classification of structurally related pyrazines provides critical insight into its potential
hazards.[1] The following table summarizes GHS classifications for related compounds.
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Hazard GHS . Hazard
o Compound . Signal Word
Classification Pictogram Statement
2-Ethylpyrazine, H226:
Flammable . oo
T 2-Ethyl-5- Flame Warning Flammable liquid
iqui
q methylpyrazine and vapor
Acute Toxicity 2-Ethyl-5- Exclamation ] H302: Harmful if
_ Warning
(Oral) methylpyrazine Mark swallowed
S 2-Ethyl-5- Exclamation ] H315: Causes
Skin Irritation ] Warning o
methylpyrazine Mark skin irritation
) ] H319: Causes
Serious Eye 2-Ethyl-5- Exclamation ] .
o _ Warning serious eye
Irritation methylpyrazine Mark o
irritation
Specific Target
o ) H335: May
Organ Toxicity 2-Ethyl-5- Exclamation ) )
. . Warning cause respiratory
(Single methylpyrazine Mark o
irritation
Exposure)

Data for 2-Ethylpyrazine and 2-Ethyl-5-methylpyrazine sourced from various SDS.[2][3][4][5]

Safe Handling and Storage

Proper handling and storage procedures are paramount to ensuring laboratory safety.

Handling:

Use non-sparking tools and explosion-proof equipment.[2][4]

Work in a well-ventilated area, preferably under a chemical fume hood.[2][6]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3][4]

Ground and bond containers and receiving equipment to prevent static discharge.[2][4]

Avoid contact with skin, eyes, and clothing.[6][7] Do not breathe mist, vapors, or spray.[2]
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e Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][6]

e Do not ingest. If swallowed, seek immediate medical assistance.[2]

Storage:

Store in a cool, dry, and well-ventilated place away from direct sunlight.[2][6]

Keep containers tightly closed when not in use.[2][4]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[6]

The storage area should be designed to contain spills.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 2-Ethyl-5-
isopropylpyrazine and related compounds:
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Protection Type Specification Source

Chemical safety goggles or
) face shield (conforming to
Eye/Face Protection [2][6]
EN166 or OSHA 29 CFR

1910.133).

Wear appropriate protective
) ] gloves (e.g., nitrile rubber) and
Skin Protection ) ) [2][6]
clothing to prevent skin

exposure.

If ventilation is inadequate, use
) ) a NIOSH-approved respirator
Respiratory Protection ] ]
with an organic vapor

cartridge.

A lab coat or chemical-
Body Protection resistant apron should be [2]

worn.

Toxicological Information

Toxicological data for 2-Ethyl-5-isopropylpyrazine is not readily available. The table below
presents data for a structurally similar compound, 2-Ethyl-3,(5 or 6)-dimethylpyrazine, which
has undergone more extensive toxicological assessment.

Test Species Route Value Source

LD50 (Acute

Rat Oral 460 mg/kg [8]
Oral)
17 mg/kg/day
90-Day Feedin male), 18
Y 9 Rat Oral ( ) [8]
Study (NOAEL) mg/kg/day
(female)
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Irritation: 2-Ethyl-3,(5 or 6)-dimethylpyrazine is reported to be irritating to the skin, eyes, and
upper respiratory tract.[8]

Experimental Protocols

While specific experimental safety studies for 2-Ethyl-5-isopropylpyrazine are not published,
this section provides detailed, generalized methodologies for key toxicological assays based on
internationally recognized OECD guidelines. These protocols serve as a template for
researchers designing safety assessment studies.

Acute Dermal Irritation/Corrosion Protocol (Based on
OECD Guideline 404)

Objective: To determine the potential of a test substance to produce reversible (irritation) or
irreversible (corrosion) skin damage.

Principle: The test substance is applied to the skin of a single animal in a stepwise procedure.
The degree of erythema and edema is assessed to determine the irritant or corrosive potential.

[2]

Materials:

o Test substance (2-Ethyl-5-isopropylpyrazine)

» Albino rabbits (the preferred species for this assay)
o Gauze patches

» Non-irritating tape

e Semi-occlusive dressing

e Clippers for fur removal

Methodology:

» Animal Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the
trunk of the animal is clipped.
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o Test Substance Application: A small amount (approximately 0.5 mL of liquid or 0.5 g of solid)
of the test substance is applied to a small area (about 6 cm?) of the clipped skin and covered
with a gauze patch.[2] The patch is held in place with non-irritating tape.

o Exposure: The animal is exposed to the test substance for a defined period, typically up to 4
hours.[2] In an initial test on a single animal, patches may be applied sequentially and
removed at 3 minutes, 1 hour, and 4 hours to first assess for corrosion.[3] If a corrosive effect
is observed, the test is terminated.[3]

o Observation: After the exposure period, the patch is removed, and the skin is gently
cleansed of any residual test substance. The skin is then observed for signs of erythema
(redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The
observation period may be extended up to 14 days if the effects are persistent.[3]

e Scoring: Skin reactions are graded according to a standardized scoring system (e.g., the
Draize scale).

o Data Analysis: If the initial animal shows no corrosive effects, the test is repeated on two
additional animals with a 4-hour exposure to confirm the initial findings.[3] The mean scores
for erythema and edema for each observation time are calculated to determine the irritation
classification.

Acute Oral Toxicity Protocol (Based on the Principles of
the former OECD Guideline 401)

Note: OECD Test Guideline 401 has been deleted and replaced by alternative methods (TG
420, 423, and 425) that use fewer animals and cause less suffering.[8][9] The following
protocol is based on the principles of the traditional LD50 test for illustrative purposes.

Objective: To determine the median lethal dose (LD50) of a substance after a single oral
administration.[10]

Principle: The test substance is administered orally by gavage in graduated doses to several
groups of experimental animals, with one dose per group.[10] Subsequent observations of
effects and mortality are made.[10]

Methodology:
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e Animal Selection: Healthy, young adult rodents (e.g., rats) are used. Animals are fasted prior
to dosing.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube.[10] An appropriate vehicle may be used for administration; the vehicle's
toxicity should be known.[10] The volume administered is typically kept low (e.g., not
exceeding 1 mL/100 g body weight for rodents in most cases).[10]

o Dose Groups: At least three dose levels are used, with a sufficient number of animals in each
group to yield statistically significant results.

o Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g.,
changes in skin, fur, eyes, and behavior), and body weight changes for up to 14 days.[9]

» Pathology: All animals (those that die during the test and survivors at the end of the
observation period) are subjected to a gross necropsy.[10]

o Data Analysis: The LD50 is calculated using a standard statistical method (e.g., Probit
analysis). This is the statistically derived single dose that is expected to cause death in 50%
of the animals.[10]

Workflow for Safe Laboratory Handling

The following diagram illustrates a logical workflow for the safe handling of 2-Ethyl-5-
isopropylpyrazine in a research environment.
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Start: New Experiment
with 2-Ethyl-5-isopropylpyrazine

1. Risk Assessment
- Review SDS & Literature
- Identify Hazards

2. Implement Control Measures
- Engineering Controls (Fume Hood)
- Administrative Controls

3. Select & Don PPE
- Goggles, Gloves, Lab Coat

4. Chemical Handling
- Weighing & Dispensing
- Experimental Use

5b. Temporary Storage

Spill Occurs - Tightly Sealed Container

5a. Spill Response
- Evacuate & Alert
- Use Spill Kit

6. Decontamination
- Clean Work Area
- Remove PPE Correctly

7. Waste Disposal
- Segregate Hazardous Waste
- Label Correctly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Ethyl-5-isopropylpyrazine in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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